Cas no 1211515-68-2 (3-bromo-5-methyl-pyridine-2-carboxylic acid)

• Product Name: 3-bromo-5-methyl-pyridine-2-carboxylic acid
• CAS No: 1211515-68-2
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• MDL: MFCD17214206
• CID: 1025834
• PubChem ID: 53395582
• Update Time: 2025-11-02

3-bromo-5-methyl-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methylpicolinic acid
• 3-Bromo-5-methylpyridine-2-carboxylicacid
• 3-Bromo-5-methylpyridine-2-carboxylic acid
• 3-bromo-5-methyl-pyridine-2-carboxylic acid
• SCHEMBL14555730
• W-205109
• MFCD17214206
• 1211515-68-2
• AKOS015920270
• BAFGEDISONEYIX-UHFFFAOYSA-N
• SY031478
• EN300-189990
• 3-Bromo-5-methylpicolinicacid
• J-512042
• CS-0030549
• DTXSID50694175
• DA-19266
• FS-3419

• MDL： MFCD17214206
• Inchi： 1S/C7H6BrNO2/c1-4-2-5(8)6(7(10)11)9-3-4/h2-3H,1H3,(H,10,11)
• InChI Key： BAFGEDISONEYIX-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NC=C(C)C=1

Computed Properties

• Exact Mass: 214.95800
• Monoisotopic Mass: 214.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 1.85070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-bromo-5-methyl-pyridine-2-carboxylic acid

3-Bromo-5-methyl-pyridine-2-carboxylic Acid (CAS No. 1211515-68-2): Properties, Applications, and Market Insights

3-Bromo-5-methyl-pyridine-2-carboxylic acid (CAS No. 1211515-68-2) is a specialized pyridine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its bromine substitution and carboxylic acid functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula is C7H6BrNO2, and it typically appears as a white to off-white crystalline powder.

The growing interest in heterocyclic compounds like 3-bromo-5-methyl-pyridine-2-carboxylic acid stems from their versatile applications in drug discovery. Researchers frequently search for "pyridine carboxylic acid derivatives" and "brominated pyridine synthesis" when exploring novel compounds for medicinal chemistry. The presence of both electron-withdrawing bromine and electron-donating methyl group makes this molecule particularly interesting for structure-activity relationship studies.

In pharmaceutical applications, 3-bromo-5-methyl-pyridine-2-carboxylic acid serves as a building block for potential kinase inhibitors and anti-inflammatory agents. Recent publications highlight its use in developing compounds targeting protein-protein interactions, a hot topic in cancer research. The compound's modifiable carboxylic group allows for various derivatization strategies, answering frequent search queries about "functionalization of pyridine carboxylic acids".

The agrochemical industry utilizes 3-bromo-5-methyl-pyridine-2-carboxylic acid in developing novel pesticide intermediates. Its structural features contribute to the creation of compounds with improved pest selectivity and environmental stability. With increasing global focus on sustainable agriculture, researchers are investigating how such halogenated pyridine derivatives can contribute to next-generation crop protection solutions.

From a synthetic chemistry perspective, 1211515-68-2 offers interesting possibilities for cross-coupling reactions and metal-catalyzed transformations. The bromine atom at the 3-position enables various palladium-catalyzed couplings, addressing common search terms like "bromopyridine Suzuki reaction". These characteristics make it valuable for constructing complex molecular architectures in medicinal chemistry.

The global market for pyridine derivatives including 3-bromo-5-methyl-pyridine-2-carboxylic acid is experiencing steady growth, driven by pharmaceutical R&D investments. Industry reports indicate increasing demand for custom synthesis of such specialized intermediates, particularly in regions with strong generic drug manufacturing capabilities. Suppliers often highlight "high-purity pyridine carboxylic acids" as premium products for research applications.

Quality control of CAS 1211515-68-2 typically involves HPLC analysis to ensure >98% purity, with special attention to residual solvent content and heavy metal impurities. These specifications are crucial for researchers searching for "pharmaceutical-grade pyridine derivatives". Proper storage conditions (typically 2-8°C in airtight containers) maintain the compound's stability over extended periods.

Recent patent literature reveals innovative applications of 3-bromo-5-methyl-pyridine-2-carboxylic acid in material science, particularly in developing organic semiconductors and coordination polymers. This expands the compound's relevance beyond traditional pharmaceutical uses, addressing emerging search trends about "pyridine-based functional materials". The bromine atom's role in molecular self-assembly processes is particularly noteworthy.

Environmental and safety considerations for handling 3-bromo-5-methyl-pyridine-2-carboxylic acid follow standard laboratory protocols for halogenated organic compounds. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles, lab coat) is recommended during handling. These precautions address common workplace safety queries related to "handling brominated aromatics".

The future outlook for 1211515-68-2 remains positive as research continues into targeted drug delivery systems and precision agriculture chemicals. With increasing interest in structure-based drug design, the demand for well-characterized pyridine building blocks like this compound is expected to grow. Suppliers are responding by improving scale-up processes and analytical characterization methods for such specialty chemicals.